Cas no 1849235-45-5 (3-Amino-3-(1,2,3-thiadiazol-4-yl)propan-1-ol)

• Product Name: 3-Amino-3-(1,2,3-thiadiazol-4-yl)propan-1-ol
• CAS No: 1849235-45-5
• MF: C₅H₉N₃OS
• MW: 159.209459066391
• CID: 5851315
• PubChem ID: 130592665
• Update Time: 2025-06-28

3-Amino-3-(1,2,3-thiadiazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1841007
• 3-amino-3-(1,2,3-thiadiazol-4-yl)propan-1-ol
• 1849235-45-5
• 3-Amino-3-(1,2,3-thiadiazol-4-yl)propan-1-ol

• Inchi： 1S/C5H9N3OS/c6-4(1-2-9)5-3-10-8-7-5/h3-4,9H,1-2,6H2
• InChI Key： NIRUJAOPYHWTNJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(CCO)N)N=N1

Computed Properties

• Exact Mass: 159.04663309g/mol
• Monoisotopic Mass: 159.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 100Ų

Additional information on 3-Amino-3-(1,2,3-thiadiazol-4-yl)propan-1-ol

Comprehensive Overview of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propan-1-ol (CAS No. 1849235-45-5)

The compound 3-Amino-3-(1,2,3-thiadiazol-4-yl)propan-1-ol (CAS No. 1849235-45-5) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its distinct combination of a 1,2,3-thiadiazole ring and an amino-propanol moiety makes it a versatile intermediate for the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate various biochemical pathways. The thiadiazole scaffold, in particular, is known for its broad-spectrum bioactivity, including antimicrobial and anti-inflammatory properties.

In recent years, the demand for heterocyclic compounds like 3-Amino-3-(1,2,3-thiadiazol-4-yl)propan-1-ol has surged due to their role in developing novel therapeutics. A growing trend in the pharmaceutical industry is the exploration of small-molecule inhibitors targeting specific enzymes or receptors. This compound’s amino-propanol side chain enhances its solubility and bioavailability, making it an attractive candidate for further derivatization. Additionally, its thiadiazole core aligns with the increasing focus on sustainable chemistry, as researchers seek eco-friendly alternatives to traditional synthetic methods.

The synthesis and characterization of CAS No. 1849235-45-5 have been documented in several peer-reviewed journals, highlighting its reproducibility and stability under standard laboratory conditions. Its molecular structure has been confirmed using advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring its purity for further applications. One of the most frequently searched questions related to this compound is its mechanism of action, which remains under investigation but is hypothesized to involve interactions with cellular signaling pathways. This aligns with the broader interest in precision medicine and targeted therapies.

Another area of interest is the compound’s potential role in agrochemical innovation. The 1,2,3-thiadiazole moiety is known to exhibit pesticidal and herbicidal activities, making 3-Amino-3-(1,2,3-thiadiazol-4-yl)propan-1-ol a promising lead for developing next-generation crop protection agents. With the global push toward sustainable agriculture, this compound could contribute to reducing the environmental footprint of traditional pesticides. Researchers are also exploring its compatibility with biodegradable formulations, a hot topic in both academic and industrial circles.

From a commercial perspective, CAS No. 1849235-45-5 is available through specialized chemical suppliers, often listed under its IUPAC name or as a building block for organic synthesis. Its pricing and availability are frequently queried by synthetic chemists, reflecting its growing utility in high-throughput screening and combinatorial chemistry. The compound’s stability under various storage conditions is another common concern, with studies indicating optimal preservation at controlled temperatures and inert atmospheres.

In conclusion, 3-Amino-3-(1,2,3-thiadiazol-4-yl)propan-1-ol represents a fascinating intersection of chemistry and biology, with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural features and versatile reactivity make it a valuable asset for researchers aiming to address some of today’s most pressing challenges, from drug resistance to environmental sustainability. As scientific advancements continue, this compound is poised to play a pivotal role in shaping the future of functional materials and bioactive molecules.